Cas no 918873-52-6 (Benzoic acid, 3-fluoro-2-(trifluoromethyl)-, methyl ester)

Benzoic acid, 3-fluoro-2-(trifluoromethyl)-, methyl ester structure
918873-52-6 structure
Product Name:Benzoic acid, 3-fluoro-2-(trifluoromethyl)-, methyl ester
CAS No:918873-52-6
MF:C9H6F4O2
MW:222.136356830597
CID:769650
PubChem ID:46311151
Update Time:2025-04-19

Benzoic acid, 3-fluoro-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-fluoro-2-(trifluoromethyl)-, methyl ester
    • methyl 3-fluoro-2-(trifluoromethyl)benzoate
    • DTXSID00673218
    • KKMPPGZHERDFLH-UHFFFAOYSA-N
    • FT-0725960
    • SCHEMBL2324567
    • 918873-52-6
    • Inchi: 1S/C9H6F4O2/c1-15-8(14)5-3-2-4-6(10)7(5)9(11,12)13/h2-4H,1H3
    • InChI Key: KKMPPGZHERDFLH-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(=O)OC)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 222.03
  • Monoisotopic Mass: 222.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.8

Benzoic acid, 3-fluoro-2-(trifluoromethyl)-, methyl ester Pricemore >>

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